1,1-difluoro-3-(1-methyl-1H-imidazol-2-yl)propan-2-amine
Overview
Description
“1,1-difluoro-3-(1-methyl-1H-imidazol-2-yl)propan-2-amine” is a chemical compound with the molecular formula C7H11F2N3 and a molecular weight of 175.18 . It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,1-difluoro-3-(1-methyl-1H-imidazol-2-yl)propan-2-amine involves the reaction of 1,1-difluoro-3-chloropropan-2-amine with 1-methyl-1H-imidazole in the presence of a base to form the desired product.", "Starting Materials": ["1,1-difluoro-3-chloropropan-2-amine", "1-methyl-1H-imidazole", "base (e.g. sodium hydroxide)"], "Reaction": ["Step 1: Dissolve 1,1-difluoro-3-chloropropan-2-amine in a suitable solvent (e.g. dichloromethane).", "Step 2: Add 1-methyl-1H-imidazole to the reaction mixture.", "Step 3: Add a base (e.g. sodium hydroxide) to the reaction mixture to deprotonate the imidazole and promote the nucleophilic substitution reaction.", "Step 4: Stir the reaction mixture at room temperature for several hours.", "Step 5: Extract the product with a suitable solvent (e.g. ethyl acetate).", "Step 6: Purify the product by column chromatography or recrystallization."] } | |
CAS RN |
1694553-85-9 |
Molecular Formula |
C7H11F2N3 |
Molecular Weight |
175.2 |
Purity |
95 |
Origin of Product |
United States |
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